Triacontane
Triacontane
Triacontane is an acyclic linear alkane that physically appears like a paraffin like solid, which occurs like a waxy coat on tobacco leaves.
Interfacial molecular ordering of triacontane, at the SiO2/air interface, for submonolayer and excess coverage has been investigated.
Triacontane is a straight-chain alkane with 30 carbon atoms. It has a role as an animal metabolite.
Aliphatic hydrocarbon waxy solid.
Interfacial molecular ordering of triacontane, at the SiO2/air interface, for submonolayer and excess coverage has been investigated.
Triacontane is a straight-chain alkane with 30 carbon atoms. It has a role as an animal metabolite.
Aliphatic hydrocarbon waxy solid.
Brand Name:
Vulcanchem
CAS No.:
638-68-6
VCID:
VC21256717
InChI:
InChI=1S/C30H62/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-30H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC
Molecular Formula:
C30H62
Molecular Weight:
422.8 g/mol
Triacontane
CAS No.: 638-68-6
Cat. No.: VC21256717
Molecular Formula: C30H62
Molecular Weight: 422.8 g/mol
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Specification
| Description | Triacontane is an acyclic linear alkane that physically appears like a paraffin like solid, which occurs like a waxy coat on tobacco leaves. Interfacial molecular ordering of triacontane, at the SiO2/air interface, for submonolayer and excess coverage has been investigated. Triacontane is a straight-chain alkane with 30 carbon atoms. It has a role as an animal metabolite. Aliphatic hydrocarbon waxy solid. |
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| CAS No. | 638-68-6 |
| Molecular Formula | C30H62 |
| Molecular Weight | 422.8 g/mol |
| IUPAC Name | triacontane |
| Standard InChI | InChI=1S/C30H62/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-30H2,1-2H3 |
| Standard InChI Key | JXTPJDDICSTXJX-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCCCCCC |
| Boiling Point | 841.5 °F at 760 mm Hg (NTP, 1992) 449.7 °C 451 °C |
| Colorform | Orthorhombic crystals from ether, benzene |
| Melting Point | 150.4 °F (NTP, 1992) 65.8 °C 65.9 °C |
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